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Compound of Interest

Compound Name: CK156

Cat. No.: B10824041

Technical Support Center: CK156

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) regarding the solubility and stability of CK156, a potent and selective DRAKL1 inhibitor.
This resource is intended for researchers, scientists, and drug development professionals to
ensure successful experimental outcomes.

Frequently Asked Questions (FAQSs)
Q1: What is CK156?

CK156 is a selective inhibitor of Death-Associated Protein Kinase 1 (DRAK1). It is supplied as
a white to beige powder.

Q2: What is the recommended solvent for dissolving CK156?

Based on available data, CK156 is soluble in DMSO at a concentration of 2 mg/mL. For other
solvents, it is recommended to perform small-scale solubility tests.

Q3: How should | store CK1567

CK156 powder should be stored at 2-8°C. Stock solutions, once prepared, should be aliquoted
and stored at -20°C or -80°C to minimize freeze-thaw cycles.

Q4: Is CK156 stable in aqueous solutions?
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The stability of CK156 in aqueous solutions has not been extensively reported in publicly
available literature. As a general practice for small molecules, it is advisable to prepare fresh
agueous dilutions from a DMSO stock solution for each experiment and avoid long-term
storage in aqueous buffers.

Troubleshooting Guides

Solubility Issues
Problem: | am having difficulty dissolving CK156 powder in DMSO.

Solution 1: Sonication. After adding the solvent, vortex the vial briefly and then place it in an
ultrasonic bath for 5-10 minutes. This can help break up any clumps and facilitate
dissolution.

Solution 2: Gentle Warming. Warm the solution to 37°C for a short period (10-15 minutes).
Do not overheat, as this may degrade the compound.

Solution 3: Check Concentration. Ensure you are not exceeding the known solubility limit of
2 mg/mL in DMSO. If a higher concentration is required, consider testing other solvents such
as ethanol or DMF in small, incremental amounts.

Problem: My CK156 solution appears cloudy or has precipitates.

Cause 1: Incomplete Dissolution. This may indicate that the compound is not fully dissolved.
Refer to the solutions for solubility issues above.

Cause 2: Supersaturation. The solution may be supersaturated, leading to precipitation over
time. Try preparing a fresh solution at a slightly lower concentration.

Cause 3: Contamination. The solvent may be contaminated with water or other impurities.
Use anhydrous, high-purity solvents for preparing stock solutions.

Stability Issues

Problem: | am observing a loss of activity with my CK156 stock solution.
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e Cause 1: Improper Storage. Stock solutions in DMSO should be stored at -20°C or -80°C.
Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

o Cause 2: Degradation in Aqueous Buffer. If you are diluting your stock solution in an agueous
buffer and storing it, the compound may be degrading. Prepare fresh dilutions for each
experiment.

o Cause 3: Exposure to Light. While not specifically documented for CK156, many organic
compounds are light-sensitive. Store stock solutions in amber vials or vials wrapped in foil to
protect from light.

Data Presentation

Property Value Reference
Molecular Formula C21H25Ns03
Molecular Weight 395.45 g/mol
Appearance White to beige powder

N DMSO: 2 mg/mL (clear
Solubility ]

solution)

Storage Temperature 2-8°C (as powder)

Experimental Protocols

Protocol for Preparation of a 10 mM CK156 Stock Solution in DMSO
o Calculate the required mass:
o Molecular Weight of CK156 = 395.45 g/mol
o To prepare 1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution, you need:
o Mass (g) = 0.01 mol/L * 0.001 L * 395.45 g/mol = 0.0039545 g = 3.95 mg

» Weighing:
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o Carefully weigh out approximately 3.95 mg of CK156 powder using an analytical balance.

 Dissolution:
o Add the weighed CK156 powder to a sterile microcentrifuge tube or vial.
o Add 1 mL of anhydrous DMSO.

o Vortex the solution thoroughly until the powder is completely dissolved. If necessary, use
sonication or gentle warming as described in the troubleshooting guide.

o Storage:
o Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected tubes.

o Store the aliquots at -20°C or -80°C.

Visualizations

Solution Preparation Experimental Use
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Click to download full resolution via product page

Caption: Experimental workflow for preparing and using CK156 solutions.
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CK156 Solubility Issue
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Caption: Troubleshooting flowchart for CK156 solubility issues.

« To cite this document: BenchChem. [common issues with CK156 solubility and stability].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824041#common-issues-with-ck156-solubility-and-
stability]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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